Cas no 1097786-03-2 (2-(2,3-Dihydro-1H-indol-1-yl)-5-methylphenylamine)

• Product Name: 2-(2,3-Dihydro-1H-indol-1-yl)-5-methylphenylamine
• CAS No: 1097786-03-2
• MF: C₁₅H₁₆N₂
• MW: 224.300943374634
• MDL: MFCD11645445
• CID: 1078924
• PubChem ID: 13823324
• Update Time: 2025-04-20

2-(2,3-Dihydro-1H-indol-1-yl)-5-methylphenylamine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dihydro-1H-indol-1-yl)-5-methylphenylamine
• 1097786-03-2
• SB65062
• SCHEMBL10624233
• 2-(Indolin-1-yl)-5-methylaniline
• AKOS005923716
• RDDOEJLHBMBTEK-UHFFFAOYSA-N
• 1-(2-amino-4-methylphenyl)indoline
• 2-(2,3-dihydroindol-1-yl)-5-methylaniline

• MDL： MFCD11645445
• Inchi： 1S/C15H16N2/c1-11-6-7-15(13(16)10-11)17-9-8-12-4-2-3-5-14(12)17/h2-7,10H,8-9,16H2,1H3
• InChI Key： RDDOEJLHBMBTEK-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C)=CC=2N)C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 224.131348519g/mol
• Monoisotopic Mass: 224.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.3Ų